3-allyl-5-{4-[(4-nitrobenzyl)oxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5E)-5-[[4-[(4-nitrophenyl)methoxy]phenyl]methylidene]-3-prop-2-enyl-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C20H16N2O4S2/c1-2-11-21-19(23)18(28-20(21)27)12-14-5-9-17(10-6-14)26-13-15-3-7-16(8-4-15)22(24)25/h2-10,12H,1,11,13H2/b18-12+
• InChI Key: JRLINOGOXNKQSV-LDADJPATSA-N
• Canonical SMILES: C=CCN1C(=O)C(=CC2=CC=C(C=C2)OCC3=CC=C(C=C3)[N+](=O)[O-])SC1=S
• Isomeric SMILES: C=CCN1C(=O)/C(=C\C2=CC=C(C=C2)OCC3=CC=C(C=C3)[N+](=O)[O-])/SC1=S
• Molecular Formula: C20H16N2O4S2
• Molecular Weight: 412.5 g/mol

Description

The compound “3-allyl-5-{4-[(4-nitrobenzyl)oxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one” is a π-conjugated heterocyclic compound. It is part of the arylidenerhodanines family, which are known for their potential biological activity.

Synthesis Analysis

The synthesis of this compound involves the condensation of 3-N-allylrhodanine with p-nitrobenzaldehyde under Knoevenagel conditions in acetic acid. This process results in the formation of the π-conjugated heterocyclic compound.

Molecular Structure Analysis

The molecular structure of this compound was ascertained by a single-crystal X-ray diffraction study performed at 100 K.

Chemical Reactions Analysis

The primary chemical reaction involved in the formation of this compound is the Knoevenagel condensation of 3-N-allylrhodanine with p-nitrobenzaldehyde.

Future Directions

The future directions for this compound could involve further exploration of its potential biological activity. Given that other arylidenerhodanines have shown a broad spectrum of biological and pharmacological activities, it would be interesting to investigate whether this compound has similar properties.